Cas no 947601-89-0 (Methyltributylphosphonium dibutyl phosphate)

• Product Name: Methyltributylphosphonium dibutyl phosphate
• CAS No: 947601-89-0
• MF: C₂₁H₄₈O₄P₂
• MW: 426.55094909668
• CID: 858341
• Update Time: 2025-08-03

Methyltributylphosphonium dibutyl phosphate Chemical and Physical Properties

Names and Identifiers

• Methyltributylphosphonium dibutyl phosphate
• Tributylmethylphosphonium dibutyl phosphate
• dibutoxy(oxo)phosphanium,tributyl(methyl)phosphanium
• Methyltributylphosphonium dibutyl phosphate
• Tributylmethylphosphonium dibutyl phosphate
• tributyl(methyl)phosphanium

• Inchi： 1S/C13H30P.C8H19O4P/c1-5-8-11-14(4,12-9-6-2)13-10-7-3;1-3-5-7-11-13(9,10)12-8-6-4-2/h5-13H2,1-4H3;3-8H2,1-2H3,(H,9,10)/q+1;/p-1
• InChI Key： YSDNFBJEBGDXJL-UHFFFAOYSA-M
• SMILES： P(OCCCC)(OCCCC)(=O)[O-].[P+](C)(CCCC)(CCCC)CCCC

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 2
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Refractive Index: n20/D 1.468

Methyltributylphosphonium dibutyl phosphate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：